N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• InChI: InChI=1S/C24H24FN3O4/c1-15-6-7-18(13-19(15)25)27-23(30)22(29)26-14-16-8-10-28(11-9-16)24(31)21-12-17-4-2-3-5-20(17)32-21/h2-7,12-13,16H,8-11,14H2,1H3,(H,26,29)(H,27,30)
• InChI Key: GCWNLMQUESDKCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3)F
• Molecular Formula: C24H24FN3O4
• Molecular Weight: 437.5 g/mol

Description

N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C24H24FN3O4 and its molecular weight is 437.471. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Antagonism and Compulsive Eating

Research on compounds structurally related to N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide, such as benzofuran and piperidine derivatives, highlights their role in modulating orexin receptors, which are involved in feeding, arousal, stress, and substance abuse. A study demonstrated that specific antagonists for orexin receptors could significantly reduce binge eating in rats without affecting normal food intake, suggesting a potential therapeutic avenue for eating disorders with a compulsive component (Piccoli et al., 2012).

Pharmacokinetics of Orexin Antagonists

Another area of research involves understanding the metabolism and disposition of benzofuran-containing orexin antagonists in the body. For example, the compound SB-649868, a novel orexin receptor antagonist, showed comprehensive metabolic profiling in humans, indicating primary excretion via feces and identifying key metabolites. Such studies are critical for developing new medications, providing insights into their safety, efficacy, and optimal dosing regimens (Renzulli et al., 2011).

Synthesis of Psychotropic Agents

Benzofuran and piperidine derivatives have also been investigated for their potential as psychotropic agents. A study detailed the synthesis of 2-aryl-2,3-dihydrospiro[benzofuran-3,4′-piperidines] exploring their applications in mental health treatments. Such compounds could serve as the basis for developing new drugs to treat various psychiatric disorders, highlighting the versatility of benzofuran and piperidine moieties in medicinal chemistry (Ong & Agnew, 1981).